1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol

• IUPAC Name: 1-(1,3-benzothiazol-2-ylmethyl)piperidin-3-ol
• InChI: InChI=1S/C13H16N2OS/c16-10-4-3-7-15(8-10)9-13-14-11-5-1-2-6-12(11)17-13/h1-2,5-6,10,16H,3-4,7-9H2
• InChI Key: UZLUUALBTKRABY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC3=CC=CC=C3S2)O
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol

Description

1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that is commonly used as a recreational drug due to its stimulant effects. However, in recent years, BZP has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol works by binding to and activating certain receptors in the brain, such as the dopamine and serotonin receptors. This leads to an increase in the release of these neurotransmitters, which can help regulate mood and behavior.
Biochemical and Physiological Effects
1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol has been found to have several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause changes in behavior, such as increased sociability and alertness.

Advantages and Limitations for Lab Experiments

1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol has several advantages for use in lab experiments, including its low cost and easy availability. However, its psychoactive effects can make it difficult to control experimental conditions, and its potential for abuse and addiction must be taken into consideration.

Future Directions

There are several potential future directions for research on 1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol. One area of interest is the development of more selective and potent 1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol analogs that can be used for therapeutic purposes. Additionally, further research is needed to better understand the long-term effects of 1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol use and its potential for abuse and addiction. Finally, studies are needed to determine the safety and efficacy of 1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol in humans.

Synthesis Methods

1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol can be synthesized through a multi-step process involving the reaction of piperidine with 2-aminobenzothiazole. The reaction is typically carried out in the presence of a catalyst and a solvent, such as ethanol or methanol. The resulting product is then purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol has been found to have several potential therapeutic applications, including its use as an antidepressant and anxiolytic agent. Studies have shown that 1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-ol can increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain, which can help alleviate symptoms of depression and anxiety.